Collagen secretion after photodynamic therapy versus scar-inducing anti-cancer modalities: an in vitro study
Photochemical & Photobiological Sciences Pub Date: 2002-07-18 DOI: 10.1039/B203344E
Abstract
Photodynamic therapy (PDT) has been associated anecdotally with good quality healing and an absence of scar formation. Our previous studies, examining the levels of the collagen specific molecular chaperone Hsp47, have noted differences in the response after photodynamic therapy and hyperthermia at both the transcriptional and translational levels. In the present study the levels of Hsp47 after exposure to two chemotherapeutic agents (bleomycin and
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